(1R,2R)-2-(5-Bromo-2-methylphenyl)cyclopropane-1-carboxylic acid
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Description
(1R,2R)-2-(5-Bromo-2-methylphenyl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.111. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Pharmaceutical Applications
Research has explored the potential of bromophenol derivatives with a cyclopropyl moiety, such as (1R,2R)-2-(5-Bromo-2-methylphenyl)cyclopropane-1-carboxylic acid, in inhibiting certain enzymes. Boztaş et al. (2019) found that these derivatives are effective inhibitors of carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes, which could be significant in treating Alzheimer's disease, Parkinson's disease, and other neurological conditions (Boztaş et al., 2019).
Synthesis and Bioactivity
The synthesis of such compounds, including their ring-opening reactions, is crucial in developing pharmaceutical agents. Lifchits and Charette (2008) described a method that preserves the enantiomeric purity of cyclopropane in the synthesis of serotonin/norepinephrine reuptake inhibitors (Lifchits & Charette, 2008). Additionally, Boztaş et al. (2015) emphasized the importance of such bromophenol derivatives in inhibiting various carbonic anhydrase isoenzymes, indicating their potential in the treatment of various diseases (Boztaş et al., 2015).
Conformationally Restricted Analogs and Chemical Synthesis
Kazuta et al. (2002) explored the use of cyclopropane in restricting the conformation of biologically active compounds, which is crucial for enhancing activity and understanding bioactive conformations (Kazuta, Matsuda & Shuto, 2002). In the realm of synthetic chemistry, Wick et al. (1995) discussed the preparation of diastereoisomers of 1-amino-2-bromocyclopropanecarboxylic acid, demonstrating the diverse applications of cyclopropane derivatives (Wick, Tamm & Boller, 1995).
Structural and Conformational Studies
The study of the structure and conformation of cyclopropane derivatives like this compound is vital for understanding their biological and chemical properties. Korp, Bernal, and Fuchs (1983) conducted X-ray studies to determine the structure and conformation of related cyclopropane carboxylic acids (Korp, Bernal & Fuchs, 1983).
Properties
IUPAC Name |
(1R,2R)-2-(5-bromo-2-methylphenyl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO2/c1-6-2-3-7(12)4-8(6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)/t9-,10+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYHNJJBOOXOIQX-VHSXEESVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)C2CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)Br)[C@@H]2C[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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